BENGHE Foundational & Exploratory

Check Availability & Pricing

Gas-Phase Structure of Chloroborane: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloroborane

Cat. No.: B076620

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas-phase structure of
chloroborane (BH2Cl) and dichloroborane (BHCIz), molecules of significant interest in
synthetic chemistry and materials science. This document summarizes key structural data
obtained from experimental studies, details the methodologies employed, and presents a
logical workflow for structural determination using microwave spectroscopy.

Introduction

Chloroboranes are highly reactive intermediates that play a crucial role in various chemical
transformations. Their fleeting existence in the gas phase makes structural elucidation
challenging, yet essential for understanding their reactivity and bonding characteristics. This
guide focuses on the precise geometric parameters of chloroborane and dichloroborane as
determined primarily through microwave spectroscopy, supplemented by computational
studies.

Molecular Structure of Chloroborane (BH2Cl)

The gas-phase structure of chloroborane has been meticulously determined using microwave
spectroscopy. The molecule is planar with C2v symmetry.[1][2]

Structural Parameters
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The key structural parameters for various isotopologues of chloroborane are summarized in
the table below. These values were derived from the analysis of their microwave spectra.

B-H Bond B-Cl Bond H-B-H Angle
Isotopologue Reference
Length (rs, A) Length (rs, A) (£, °)

1BH,35C] 1.1916(2) 1.7353(5) 124.22(3) [1][2]
1BH,%'C] 1.1916(2) 1.7353(5) 124.22(3) [1][2]
10BH,35C] 1.1916(2) 1.7353(5) 124.22(3) [1][2]
1BD,3C] - 1.7353(5) - [1][2]

Note: The uncertainties in the last digits are given in parentheses.

Rotational and Spectroscopic Constants

The rotational constants and other spectroscopic parameters provide further insight into the
molecule's properties.

Dipole Moment

Isotopologue A (MHz) B (MHz) C (MHz) (t1a, D)

1BH,35C]| 133533.33(30) 10370.478(18) 9621.198(18) 0.75(5)[1][2]
1BH,3Cl 133527.1(11) 10086.84(4) 9363.31(4) 0.75(5)[1][2]
10BH35C]| 139912.7(10) 10373.91(4) 9639.11(4) 0.75(5)[1][2]
1BD,35C| 73114.7(10) 8683.01(4) 7762.06(4) 0.75(5)[1][2]

Molecular Structure of Dichloroborane (BHCI2)

Dichloroborane is another important chloroborane species. Its gas-phase structure has also
been investigated, revealing a planar molecule.

Structural Parameters

The experimentally determined structural parameters for dichloroborane are presented below.
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Parameter Value Uncertainty Reference

B-H Bond Length (r,

1.130 0.001
A)
B-Cl Bond Length (r,

1.750 0.001
A)
CI-B-Cl Angle (£, °) 119.7 0.3
H-B-Cl Angle (£, °) 120.15 0.02

Rotational Constants

Rotational constants for various isotopologues of dichloroborane have been determined from

their vibrational-rotational FT-IR spectra.[3]

Isotopologue A' (cm™?) B' (cm~?) C'(cm™?)
H1B35Cl2

HllBSSC|37C|

D1B35Cl2 1.165932 ~0.106166 0.097229
DllBSSC|37C|

Note: These are rotational constants for the first excited vibrational state.

Experimental Protocols

The determination of the gas-phase structures of chloroboranes relies on sophisticated
experimental techniques capable of probing these transient species.

Synthesis of Gas-Phase Chloroboranes

Chloroborane (BHzCl) is a highly reactive and unstable molecule with a short lifetime.[1][2] In
the laboratory, it is generated in the gas phase for immediate spectroscopic analysis. A
common method involves the reaction of diborane (Bz2Hs) with boron trichloride (BCIs).[1][2]
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A typical experimental setup involves passing a mixture of B2Hs and BCls through a heated
quartz tube.[1] The flow of each gas is precisely regulated. The reaction products are then
continuously flowed through the absorption cell of the spectrometer.[1] Alternatively, an electric
discharge in a mixture of the precursor gases can be used to produce chloroborane.[1]

Dichloroborane (BHCIz2) can be produced by irradiating a mixture of BClz and Hz (or D2) with a
CO:2 laser.[3]

Microwave Spectroscopy

Microwave spectroscopy is a high-resolution technique that measures the rotational transitions
of molecules in the gas phase.[4] For a molecule to be observable by microwave spectroscopy,
it must possess a permanent dipole moment.[5]

Methodology:

o Sample Introduction: The gaseous sample is introduced into a waveguide or a resonant
cavity at low pressure to minimize intermolecular interactions.[5]

e Microwave Radiation: The sample is irradiated with microwave radiation of a specific
frequency range.

» Absorption: When the frequency of the microwaves matches the energy difference between
two rotational levels of the molecule, the radiation is absorbed.

o Detection: The absorption of microwaves is detected, and a spectrum of absorption intensity
versus frequency is recorded.

e Analysis: The frequencies of the absorption lines are used to determine the rotational
constants (A, B, and C) of the molecule.

» Structural Determination: By analyzing the rotational constants of several isotopically
substituted species, the precise bond lengths and angles of the molecule can be calculated.

Gas-Phase Electron Diffraction

Gas-phase electron diffraction (GED) is another powerful technique for determining the
structure of molecules in the gaseous state.[2]
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Methodology:

e Electron Beam Generation: A high-energy beam of electrons is generated and focused.

o Sample Interaction: The electron beam is passed through a jet of the gaseous sample.

o Scattering: The electrons are scattered by the electric field of the atoms in the molecules.

 Diffraction Pattern: The scattered electrons create a diffraction pattern on a detector, which
consists of concentric rings of varying intensity.

» Data Analysis: The intensity of the scattered electrons is measured as a function of the
scattering angle. This information is used to generate a radial distribution curve, which gives
the probability of finding two atoms at a certain distance from each other.

o Structure Refinement: The experimental radial distribution curve is compared to theoretical
curves calculated for different molecular geometries. The bond lengths, angles, and torsional
angles are adjusted until the best fit between the experimental and theoretical curves is
achieved.

Workflow for Structural Determination

The following diagram illustrates the general workflow for determining the gas-phase structure
of a molecule like chloroborane using microwave spectroscopy.
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Caption: Workflow for gas-phase molecular structure determination.
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Conclusion

The gas-phase structures of chloroborane and dichloroborane have been precisely
determined through the application of microwave spectroscopy and other techniques. This
guide provides a consolidated source of this structural data and an overview of the
experimental methodologies. A thorough understanding of the geometry of these fundamental
molecules is critical for researchers in the fields of inorganic chemistry, materials science, and
drug development, where boron-containing compounds are of increasing importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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